Cas no 65954-42-9 (α-Methyl-1-pyrenemethanol)

α-Methyl-1-pyrenemethanol Properties

Names and Identifiers

• 1-(1-PYRENYL)ETHANOL
• α-Methyl-1-pyrenemethanol
• 1-pyren-1-ylethanol
• α-Methyl-1-pyrenemet
• (+/-)-1-(1-pyrenyl)ethanol
• (+-)-1-Hydroxy-1-(pyrenyl-(1))-aethan
• 1-(1-hydroxyethyl)pyrene
• 1-Hydroxyethylpyrene
• 1-Pyren-1-yl-aethanol
• 1-pyren-1-yl-ethanol
• BRN 3303382
• CCRIS 7293
• 4-06-00-05012 (Beilstein Handbook Reference)
• DTXSID80984435
• 65954-42-9
• alpha-Methyl-1-pyrenemethanol
• alpha-Methyl-1-pyrenemethanol; 1-Pyrenemethanol, ?-methyl-; (+/-)-1-(1-Pyrenyl)ethanol; 1-(1-Hydroxyethyl)pyrene; 1-(1-Pyrenyl)ethanol; ?-Methyl-1-pyrenemethanol
• NS00116021
• A-Methyl-1-pyrenemethanol
• 1-Pyrenemethanol, alpha-methyl-
• starbld0003962
• 1-(PYREN-1-YL)ETHAN-1-OL
• AKOS024358734
• SCHEMBL2400092
• alpha-Methyl-1-pyrenemethanol; 1-Pyrenemethanol, a-methyl-; (+/-)-1-(1-Pyrenyl)ethanol; 1-(1-Hydroxyethyl)pyrene; 1-(1-Pyrenyl)ethanol; a-Methyl-1-pyrenemethanol
• alpha-HEP
• +Expand

• InChIKey： LFCWFVPSUMBNQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14O/c1-11(19)15-9-7-14-6-5-12-3-2-4-13-8-10-16(15)18(14)17(12)13/h2-11,19H,1H3
• SMILES： CC(c1ccc2ccc3cccc4c3c2c1cc4)O

Computed Properties

• Exact Mass: 246.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 246.104465066g/mol
• Heavy Atom Count: 19
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 329.31°C (rough estimate)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 197.4±15.9 °C
• Density: 1.1067 (rough estimate)